4-[4-(4-Fluorobenzoyl)piperazin-1-yl]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-(4-Fluorobenzoyl)piperazin-1-yl]benzonitrile is a chemical compound with the molecular formula C18H16FN3O . It is structurally characterized by the presence of the 4-fluorobenzylpiperazine moiety .
Synthesis Analysis
The synthesis of 4-[4-(4-Fluorobenzoyl)piperazin-1-yl]benzonitrile involves the use of 4-fluorobenzylpiperazine as a key pharmacophoric feature . The compound [4-(4-fluorobenzyl)piperazin-1-yl]-(3-chloro-2-nitro-phenyl)methanone 26 was discovered as a result of these investigations .Molecular Structure Analysis
The molecular structure of 4-[4-(4-Fluorobenzoyl)piperazin-1-yl]benzonitrile is characterized by the presence of a 4-fluorobenzylpiperazine moiety . The average mass of the molecule is 309.337 Da, and the monoisotopic mass is 309.127747 Da .Physical And Chemical Properties Analysis
The compound is solid in its physical form . The InChI code for the compound is 1S/C18H16FN3O/c19-16-5-3-15 (4-6-16)18 (23)22-11-9-21 (10-12-22)17-7-1-14 (13-20)2-8-17/h1-8H,9-12H2 .Scientific Research Applications
Medicinal Chemistry and Drug Development
Targeting Tyrosinase (TYR) Inhibition: 4-[4-(4-Fluorobenzoyl)piperazin-1-yl]benzonitrile and its derivatives have been investigated for their potential as TYR inhibitors. Tyrosinase is an enzyme involved in melanin biosynthesis, and its inhibition is relevant for treating hyperpigmentation disorders, such as melasma and vitiligo. Researchers have optimized the structure of this compound to enhance its affinity for TYR .
Environmental Chemistry
Environmental Fate and Degradation: Investigating the environmental fate and degradation of this compound is essential. Researchers can assess its persistence, transformation, and potential impact on ecosystems.
Mechanism of Action
Safety and Hazards
Future Directions
The compound is being studied for its potential as a therapeutic strategy for the treatment of hyperpigmentation disorders in humans . It is also being considered for its potential as a skin-whitening agent, an antimelanogenic substance for melanoma treatment, and as an innovative adjuvant in Parkinson’s disease therapies related to neurodegenerative effects of neuromelanin .
properties
IUPAC Name |
4-[4-(4-fluorobenzoyl)piperazin-1-yl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O/c19-16-5-3-15(4-6-16)18(23)22-11-9-21(10-12-22)17-7-1-14(13-20)2-8-17/h1-8H,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GENRWUKLIIBDEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)C#N)C(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(4-Fluorobenzoyl)piperazin-1-yl]benzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.